2-(acetylamino)-N-[3-(1H-imidazol-1-yl)propyl]benzamide hydrochloride

• IUPAC Name: 2-acetamido-N-(3-imidazol-1-ylpropyl)benzamide;hydrochloride
• InChI: InChI=1S/C15H18N4O2.ClH/c1-12(20)18-14-6-3-2-5-13(14)15(21)17-7-4-9-19-10-8-16-11-19;/h2-3,5-6,8,10-11H,4,7,9H2,1H3,(H,17,21)(H,18,20);1H
• InChI Key: UCGAHSLSWQPZQK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC=C1C(=O)NCCCN2C=CN=C2.Cl
• Molecular Formula: C15H19ClN4O2
• Molecular Weight: 322.79 g/mol

Description

2-(acetylamino)-N-[3-(1H-imidazol-1-yl)propyl]benzamide hydrochloride is a chemical compound that is widely used in scientific research. It is a synthetic molecule that is used to study the biochemical and physiological effects of various drugs and compounds.

Mechanism of Action

The mechanism of action of 2-(acetylamino)-N-[3-(1H-imidazol-1-yl)propyl]benzamide hydrochloride is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors in the body. It has been shown to inhibit the activity of histone deacetylases (HDACs) and to modulate the activity of G protein-coupled receptors (GPCRs).
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to modulate the activity of various enzymes and receptors in the body, including HDACs and GPCRs. It has also been shown to have anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(acetylamino)-N-[3-(1H-imidazol-1-yl)propyl]benzamide hydrochloride in lab experiments is its high specificity and potency. It is also relatively easy to synthesize and has a long shelf life. However, one of the main limitations of using this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for research on 2-(acetylamino)-N-[3-(1H-imidazol-1-yl)propyl]benzamide hydrochloride. One possible direction is to study its effects on different organs and tissues in the body. Another possible direction is to study its potential therapeutic applications in the treatment of various diseases, including cancer and inflammation. Additionally, further research is needed to fully understand the mechanism of action of this compound and to develop more potent and specific analogs.

Synthesis Methods

The synthesis of 2-(acetylamino)-N-[3-(1H-imidazol-1-yl)propyl]benzamide hydrochloride is a multi-step process that involves several chemical reactions. The first step is the synthesis of 3-(1H-imidazol-1-yl)propylamine, which is then reacted with 2-chloro-N-(2-methoxyphenyl)acetamide to produce 2-(acetylamino)-N-[3-(1H-imidazol-1-yl)propyl]benzamide. The final step involves the addition of hydrochloric acid to produce the hydrochloride salt of the compound.

Scientific Research Applications

2-(acetylamino)-N-[3-(1H-imidazol-1-yl)propyl]benzamide hydrochloride is used in a wide range of scientific research applications. It is commonly used as a tool compound to study the mechanism of action of various drugs and compounds. It is also used to study the physiological and biochemical effects of drugs on different organs and tissues.